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Cat. No.: B12364045

For Researchers, Scientists, and Drug Development Professionals

Introduction

JJC8-091 is a novel modafinil analog that has shown promise as a potential
pharmacotherapeutic for cocaine use disorder.[1][2] Unlike typical dopamine transporter (DAT)
inhibitors, which often have abuse potential themselves, JJC8-091 exhibits an "atypical” profile.
[1][2][3] This document provides detailed application notes and protocols for the use of JJC8-
091 in preclinical cocaine self-administration studies, based on published research.

Mechanism of Action

JJCB8-091 functions as an atypical dopamine transporter (DAT) inhibitor.[2][3] In contrast to
cocaine and other "typical" DAT inhibitors that bind to the outward-facing conformation of DAT,
computational models predict that JJC8-091 favors a more occluded conformation of the
transporter.[2] This distinct binding mode is thought to be sufficient to prevent cocaine from
binding to the DAT and eliciting its reinforcing effects, without producing cocaine-like behavioral
effects itself.[2] Electrophysiological studies have confirmed that JJC8-091 is more effective
than typical DAT inhibitors at inhibiting the cocaine-mediated enhancement of dopamine
neurotransmission.[2] This unique mechanism suggests a lower abuse liability and a potential
therapeutic window for treating cocaine addiction.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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administration-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.
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